Cas no 462067-55-6 (3-(Benzylamino-methyl)-6-methoxy-1H-quinolin-2-one)

• Product name: 3-(Benzylamino-methyl)-6-methoxy-1H-quinolin-2-one
• CAS No: 462067-55-6
• MF: C₁₈H₁₈N₂O₂
• Molecular Weight: 294.348
• CID: 3074386
• PubChem ID: 864637

3-(Benzylamino-methyl)-6-methoxy-1H-quinolin-2-one Properties

Names and Identifiers

• 3-(Benzylamino-methyl)-6-methoxy-1H-quinolin-2-one
• HMS1674A01
• 3-((Benzylamino)methyl)-6-methoxyquinolin-2-ol
• AKOS000300133
• 3-[(benzylamino)methyl]-6-methoxy-1H-quinolin-2-one
• 462067-55-6
• Oprea1_826503
• SB70622

• MDL： MFCD02591978
• Inchi： InChI=1S/C18H18N2O2/c1-22-16-7-8-17-14(10-16)9-15(18(21)20-17)12-19-11-13-5-3-2-4-6-13/h2-10,19H,11-12H2,1H3,(H,20,21)
• InChIKey： FHFSIMKLBLEBGE-UHFFFAOYSA-N
• SMILES： COC1=CC2=CC(=C(N=C2C=C1)O)CNCC3=CC=CC=C3

Computed Properties

• 精确分子量: 294.136827821Da
• 同位素质量: 294.136827821Da
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 4
• 重原子数量: 22
• 可旋转化学键数量: 5
• 复杂度: 415
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.7
• 拓扑分子极性表面积: 50.4Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 511.2±50.0 °C at 760 mmHg
• 闪点: 263.0±30.1 °C
• 蒸气压: 0.0±1.3 mmHg at 25°C

3-(Benzylamino-methyl)-6-methoxy-1H-quinolin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• 储存条件：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones